Cas no 3653-48-3 (4-chloro-O-tolyloxyacetic acid, sodium salt)

• Product Name: 4-chloro-O-tolyloxyacetic acid, sodium salt
• CAS No: 3653-48-3
• MF: C₉H₈ClNaO₃
• MW: 222.600792884827
• CID: 84828
• PubChem ID: 2724048
• Update Time: 2025-11-02

4-chloro-O-tolyloxyacetic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• 4-chloro-O-tolyloxyacetic acid, sodium salt
• ((4-chloro-o-tolyl)oxy)-aceticacisodiumsalt
• (2-methyl-4-chlorophenoxy)aceticacid,sodiumsalt
• (4-chloro-2-methylphenoxy)-aceticacisodiumsalt
• (p-chloro-o-tolyloxy)aceticacidsodiumsalt
• 2m-4khsodiumsalt
• 4-chloro-2-methylphenoxyaceticacidsodiumsalt
• Aceticacid,(4-chloro-2-methylphenoxy)-,sodiumsalt
• 2-Methyl-4-chlorophenoxy acetic aid sodium salt
• 2-Methyl-4-chlorophenoxyacetic acid sodium salt
• MCPA sodium salt monohydrate
• MCPAsodiumsalt
• sodium,2-(4-chloro-2-methylphenoxy)acetate
• MCPA SODIUM
• 2-methy-4-chlorophenoxyacetic acid,sodium salt
• Chwastoks
• Chwastox
• Dicotex
• Dikoteks
• Dikotex
• Estermine
• Phenoxylene
• sodium (4-chloro-2-methylphenoxy)acetate
• sodium 4-chloro-2-methylphenoxyacetate
• sodium 4-chloro-o-tolyloxyacetate
• 2m-4kh sodium salt
• (2-Methyl-4-chlorophenoxy)acetic acid, sodium salt
• Acetic acid, (4-chloro-2-methylphenoxy)-, sodium salt
• 4E2KB6UGRM
• Dicotex 80
• 4-Chloro-2-methylphenoxyacetic acid sodium salt
• Dikotex 30
• Q27259471
• Hedonal M80
• W-109924
• SCHEMBL5475058
• NCGC00164000-01
• (4-CHLORO-2-METHYLPHENOXY)ACETATE SODIUM
• CHEMBL2135017
• MCPA-sodium [ISO]
• Methoxone 30
• MCPA-sodium
• DTXSID2034700
• STAPBGVGYWCRTF-UHFFFAOYSA-M
• NCGC00255502-01
• AKOS022190758
• Agroxone 3
• AGROXONE-3
• Methoxon
• EPA Pesticide Chemical Code 030502
• DIKOTEX P
• Methoxone sodium salt
• SYS 67ME
• Caswell No. 557K
• sodium 2-(4-chloro-2-methylphenoxy)acetate
• Metaxone
• Chwastox plynny 30
• DTXCID0014700
• AKOS003052577
• sodium;2-(4-chloro-2-methylphenoxy)acetate
• MCPASODIUM
• MCPA SODIUM SALT [MI]
• (4-Chloro-2-methylphenoxy) acetate sodium salt
• DIKOTEX-30
• MCPA sodium salt
• EINECS 222-895-9
• MCPA sodium 100 microg/mL in Acetonitrile:Methanol
• NA MCPA
• Acetic acid, ((4-chloro-o-tolyl)oxy)-, sodium salt
• NS00100175
• 4-Chloro-2-methylphenoxyacetate sodium salt
• Chwastox 80
• MCP sodium salt
• Tox21_302386
• CAS-3653-48-3
• Sodium (2-methyl-4-chlorophenoxy)acetate
• Sodium 2-methyl-4-chlorophenoxyacetate
• (p-Chloro-o-tolyloxy)acetic acid sodium salt
• U 46M
• Acetic acid, 2-(4-chloro-2-methylphenoxy)-, sodium salt (1:1)
• UNII-4E2KB6UGRM
• Sodium MCPA
• 3653-48-3
• Hedonal M 80
• DB-247080
• (4-Chloro-2-methylphenoxy)acetic acid sodium salt

• Inchi： 1S/C9H9ClO3.Na/c1-6-4-7(10)2-3-8(6)13-5-9(11)12;/h2-4H,5H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： STAPBGVGYWCRTF-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=C(C)C=1)OCC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 222.00600
• Monoisotopic Mass: 222.005967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.4

Experimental Properties

• Color/Form: Dark brown powder.
• Melting Point: 118-119 deg C
• Boiling Point: 327°Cat760mmHg
• Flash Point: 151.6°C
• PSA: 49.36000
• LogP: 0.77710
• Solubility: It is easily soluble in water, and the dry powder is very easy to absorb moisture and agglomerate, but it does not deteriorate.

4-chloro-O-tolyloxyacetic acid, sodium salt Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22

Additional information on 4-chloro-O-tolyloxyacetic acid, sodium salt

4-Chloro-O-tolyloxyacetic Acid, Sodium Salt (CAS No. 3653-48-3): A Comprehensive Overview

4-Chloro-O-tolyloxyacetic acid, sodium salt (CAS No. 3653-48-3) is a specialized sodium salt derivative of a chlorinated phenoxyacetic acid compound. This chemical has garnered significant attention in recent years due to its unique properties and versatile applications in various industries. As researchers and manufacturers seek eco-friendly alternatives and high-performance compounds, this substance has emerged as a promising candidate in several fields.

The molecular structure of 4-chloro-O-tolyloxyacetic acid sodium salt combines a phenoxyacetic acid backbone with a chlorine substituent and a sodium counterion. This configuration imparts distinct physicochemical properties that make it valuable for numerous applications. The compound typically appears as a white to off-white crystalline powder with good water solubility, a characteristic that enhances its utility in various formulations.

Recent studies have highlighted the potential of 4-chloro-O-tolyloxyacetic acid sodium salt in agricultural applications. As the global focus on sustainable farming practices intensifies, researchers are investigating its role as a plant growth regulator. The compound's ability to influence specific physiological processes in plants has made it a subject of interest for developing next-generation crop enhancement products. This aligns perfectly with current trends in precision agriculture and environmentally conscious farming solutions.

In the pharmaceutical industry, CAS 3653-48-3 has shown promise as an intermediate in the synthesis of various therapeutic agents. The compound's unique structure makes it a valuable building block for creating molecules with potential biological activity. With the growing demand for novel drug candidates and specialty chemicals, this substance has attracted attention from research institutions and pharmaceutical companies alike.

The chemical synthesis of 4-chloro-O-tolyloxyacetic acid sodium salt involves carefully controlled reactions to ensure high purity and yield. Manufacturers employ advanced quality control measures to meet the stringent requirements of various industries. The production process typically includes purification steps to remove any potential impurities, resulting in a product that meets industry standards for different applications.

Environmental considerations play a crucial role in the development and use of 4-chloro-O-tolyloxyacetic acid sodium salt. Recent advancements in green chemistry have led to improved synthesis methods that minimize waste and reduce environmental impact. These developments align with the growing demand for sustainable chemical solutions across multiple sectors, making this compound particularly relevant in today's eco-conscious market.

Analytical characterization of CAS 3653-48-3 typically involves techniques such as HPLC analysis, mass spectrometry, and nuclear magnetic resonance spectroscopy. These methods ensure accurate identification and quantification of the compound, which is essential for quality assurance in both research and industrial applications. The availability of reliable analytical data contributes to the compound's growing popularity among researchers and formulators.

The stability profile of 4-chloro-O-tolyloxyacetic acid sodium salt has been extensively studied under various conditions. Research indicates that the compound maintains its integrity when stored properly, making it suitable for long-term applications. This stability, combined with its versatile functionality, positions it as a valuable component in formulations requiring consistent performance over time.

Market trends suggest increasing interest in specialty sodium salts like 4-chloro-O-tolyloxyacetic acid sodium salt. As industries seek high-performance additives and functional ingredients, this compound has found applications beyond its traditional uses. The growing bio-based chemicals market and increasing investments in agricultural innovation are expected to drive demand for this and similar compounds in the coming years.

Safety considerations for handling 4-chloro-O-tolyloxyacetic acid sodium salt follow standard laboratory protocols for chemical substances. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices are recommended when working with this compound. These precautions align with the broader industry movement toward responsible chemical management and workplace safety standards.

Research into novel applications of CAS 3653-48-3 continues to expand, with recent studies exploring its potential in material science and specialty coatings. The compound's unique properties make it an interesting candidate for developing advanced materials with specific characteristics. This aligns with current trends in smart materials development and functional surface technologies.

The global supply chain for 4-chloro-O-tolyloxyacetic acid sodium salt has evolved to meet growing demand, with manufacturers implementing scalable production processes and quality assurance systems. As the compound gains recognition for its diverse applications, suppliers are focusing on ensuring consistent availability while maintaining high purity standards. This development reflects the broader shift toward reliable specialty chemical sourcing in various industries.

In conclusion, 4-chloro-O-tolyloxyacetic acid, sodium salt (CAS No. 3653-48-3) represents an important compound with wide-ranging applications and significant potential for future development. Its unique properties, combined with growing interest in sustainable chemical solutions and specialty applications, position it as a compound worth watching in the coming years. As research continues and new applications emerge, this sodium salt derivative is likely to play an increasingly important role in multiple scientific and industrial fields.